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Compound of Interest

Compound Name: Trisodium Nitrilotriacetate

Cat. No.: B148209

Audience: Researchers, scientists, and drug development professionals.

Introduction

Trisodium Nitrilotriacetate (NTA), the trisodium salt of nitrilotriacetic acid, is a powerful
aminopolycarboxylic acid chelating agent. In the laboratory, it is widely used to form stable
complexes with metal ions, preventing their interference in chemical reactions, solubilizing
metal salts, and in the purification of proteins, particularly those with polyhistidine tags (His-
tags) in immobilized metal affinity chromatography (IMAC). The preparation of stable, accurate,
and contaminant-free NTA stock solutions is critical for the reproducibility and success of these
applications. This document provides detailed protocols for the preparation of Trisodium NTA
stock solutions and guidelines for assessing their stability under various storage conditions.

Physicochemical Properties of Trisodium
Nitrilotriacetate

Trisodium NTA is typically available as a white, crystalline powder. It is highly soluble in water,
forming alkaline solutions.[1][2][3] Key properties are summarized in the table below.
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Property Value Reference
Molecular Formula CeHeNNazOs [11[3]
Molecular Weight 257.08 g/mol [41[5]
Appearance White crystalline powder [11[3]
Water Solubility 457 g/L at 20°C [61[7]

oH of Solution ~11 (.for a 1% aqueous 8]

solution)
Decomposition Temp. 340°C [8]

Protocol for Preparation of a 0.5 M NTA Stock
Solution

This protocol describes the preparation of a 0.5 M stock solution of Trisodium NTA, a common
concentration for laboratory use.

3.1 Materials and Equipment

o Trisodium Nitrilotriacetate powder (e.g., CeHsNNasOs)
e High-purity, nuclease-free water

o Calibrated analytical balance

e Appropriate volumetric flask (e.g., 100 mL or 1 L)

o Beaker

o Magnetic stirrer and stir bar

o Calibrated pH meter

« Sterile filtration system (e.g., 0.22 um pore size)

o Sterile storage bottles (glass or polypropylene)
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3.2 Preparation Workflow

NTA Stock Solution Preparation Workflow

1. Weigh NTA Powder
(e.g., 12.85 g for 100 mL of 0.5 M)

2. Add Powder to Beaker
with ~80% of Final Water Volume

3. Dissolve Completely
(Use magnetic stirrer)

4. Transfer to Volumetric Flask

5. Add Water to Final Volume
(QS to the mark)

6. Check pH
(Should be alkaline, ~pH 11)

l

7. Sterile Filter (0.22 pm)
(For biological applications)

8. Aliquot and Store
(Label with name, conc., date)

Click to download full resolution via product page
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Caption: Workflow for preparing a sterile NTA stock solution.

3.3 Step-by-Step Procedure

Calculate Mass: To prepare 100 mL of a 0.5 M Trisodium NTA solution, weigh out 12.85
grams of the powder (MW = 257.08 g/mol ).

Dissolution: Add the weighed powder to a beaker containing a magnetic stir bar and
approximately 80 mL of high-purity water.

Mix: Place the beaker on a magnetic stirrer and stir until the powder is completely dissolved.
The solution should be clear and colorless.[1]

Final Volume: Quantitatively transfer the dissolved NTA solution to a 100 mL volumetric flask.
Rinse the beaker with a small amount of water and add the rinsing to the flask to ensure a
complete transfer. Carefully add water up to the 100 mL calibration mark.

pH Measurement: Measure the pH of the solution. A 0.5 M solution will be strongly alkaline.
For most applications, pH adjustment is not necessary. If a specific pH is required, adjust
slowly using concentrated HCI or NaOH.

Sterilization: For applications in cell culture or protein purification, sterilize the solution by
passing it through a 0.22 um filter into a sterile container.[10]

Storage: Aliquot the sterile solution into smaller, clearly labeled, sterile tubes or bottles. Store
as recommended in Section 4.0.

Stability and Storage

Trisodium NTA solutions are chemically robust and stable under standard laboratory conditions.

[3][11][12] However, proper storage is essential to maintain their integrity and prevent

contamination.

4.1 Factors Affecting Stability
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Use sterile technique. Store at Room Temp or 4°C.
Filter sterilize for critical use. Avoid repeated freeze-thaw cycles.
4

Contamination Temperature

NTA Solution Stability

Container Material Light Exposure

Use Glass or Polypropylene. Store in opaque or amber bottles,
AVOID: Aluminum, Copper, Zinc. or in the dark.

Click to download full resolution via product page

Caption: Key factors influencing the stability of NTA stock solutions.
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4.2 Recommended Storage Conditions

To ensure long-term stability, Trisodium NTA solutions should be stored according to the

following guidelines.

Parameter Recommendation Rationale
NTA is thermally stable, but
Store at room temperature (15-  refrigeration can slow potential
Temperature , _ , _ ,
25°C) or refrigerated (2-8°C). microbial growth in non-sterile
solutions.[3][12]
Prevents evaporation and
] contamination. Do not use
] Tightly sealed glass or ] .
Container aluminum, copper, nickel, or
polypropylene bottles. ] )
zinc containers as NTA can
chelate these metals.[13]
) ) While NTA is not highly light-
_ Store in the dark or in an N o
Light sensitive, this is a general best
amber bottle. _ _
practice for chemical reagents.
Use sterile techniques when o
) ) ) ) Contamination can alter the pH
Handling handling to prevent microbial

contamination.

and integrity of the solution.

Protocol for Stability Assessment

This protocol provides a framework for validating the stability of a prepared NTA stock solution

over time and under different storage conditions.

5.1 Experimental Design

o Preparation: Prepare a single, large batch of 0.5 M NTA stock solution following the protocol

in Section 3.0.

 Aliquoting: Distribute the solution into multiple, identical, sterile tubes for each test condition

to avoid repeated sampling from the same stock.
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o Storage Conditions: Store the aliquots under a matrix of conditions. For example:
o Refrigerated (4°C), protected from light.
o Room Temperature (~22°C), protected from light.
o Room Temperature (~22°C), exposed to ambient light.
o Elevated Temperature (37°C), protected from light (accelerated stability).

» Time Points: Designate specific time points for analysis (e.g., T=0, 1 week, 1 month, 3
months, 6 months, 1 year).

e Analysis: At each time point, retrieve one aliquot from each condition and perform the
following analyses.

5.2 Analytical Methods
» Visual Inspection: Check for any changes in color, clarity, or the presence of precipitate.
* pH Measurement: Measure the pH to detect any significant drift from the initial value.

o Concentration Assay (Titration): The concentration of NTA can be determined by
complexometric titration.

o Principle: A known concentration of a metal salt solution (e.g., zinc sulfate, ZnSQOa) is
titrated against the NTA solution using a metal indicator (e.g., Eriochrome Black T). The
endpoint is observed by a distinct color change when all NTA has been complexed by the
metal ions.

o Procedure: a. Pipette a precise volume of the NTA stock solution into an Erlenmeyer flask.
b. Add a pH 10 buffer (e.g., NH3/NH4Cl) to maintain the optimal pH for the indicator. c. Add
a few drops of the indicator. d. Titrate with a standardized zinc sulfate solution until the
endpoint color change is observed. e. Calculate the NTA concentration based on the
stoichiometry of the NTA-zinc complex (1:1) and the volume of titrant used.

o Performance Test (Optional): Test the functionality of the aged NTA solution in its intended
application, such as its ability to chelate metal ions in a specific buffer or its performance in
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an IMAC purification.
5.3 Data Summary

The results of the stability study should be compiled to determine the solution's shelf-life. A
solution is typically considered stable if key parameters remain within an acceptable range
(e.g., £5%) of the initial values.

Storage ! . Concentration
Condition Time Point Appearance PH (% of Initial)
4°C, Dark 0 Clear, Colorless 111 100%

1 Month Clear, Colorless 111 100.2%

6 Months Clear, Colorless 11.0 99.8%

RT, Dark 0 Clear, Colorless 11.1 100%

1 Month Clear, Colorless 11.1 99.9%

6 Months Clear, Colorless 11.0 99.5%

37°C, Dark 0 Clear, Colorless 111 100%

1 Month Clear, Colorless 10.9 98.8%

6 Months Faint Yellow 10.7 96.5%

Safety Precautions

While Trisodium NTA is not acutely toxic, standard laboratory safety practices should be
followed.[2]

e Wear personal protective equipment (PPE), including safety glasses and gloves, when
handling the powder and solutions.

» Avoid inhalation of the powder by handling it in a well-ventilated area or a chemical fume
hood.[2][14]

e Consult the Safety Data Sheet (SDS) for comprehensive safety information.[11][13][14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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